Cas no 2228524-24-9 (1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-4-oxocyclohexane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-4-oxocyclohexane-1-carboxylic acid
• CAS No: 2228524-24-9
• MF: C₁₈H₂₉NO₅
• MW: 339.426565885544
• CID: 6381672
• PubChem ID: 165972183
• Update Time: 2025-05-20

1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-4-oxocyclohexane-1-carboxylic acid
• 2228524-24-9
• EN300-1899133
• 1-{1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}-4-oxocyclohexane-1-carboxylic acid

• Inchi： 1S/C18H29NO5/c1-12-11-19(16(23)24-17(2,3)4)10-7-14(12)18(15(21)22)8-5-13(20)6-9-18/h12,14H,5-11H2,1-4H3,(H,21,22)
• InChI Key： AGVQCYHVGYLCSU-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)=O)C1CCN(C(=O)OC(C)(C)C)CC1C)=O

Computed Properties

• Exact Mass: 339.20457303g/mol
• Monoisotopic Mass: 339.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-4-oxocyclohexane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2228524-24-9 and Product Name: 1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-4-oxocyclohexane-1-carboxylic acid

The compound identified by the CAS number 2228524-24-9 and the product name 1-{1-(tert-butoxy)carbonyl-3-methylpiperidin-4-yl}-4-oxocyclohexane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development. The structural features of this molecule, particularly its tert-butoxy carbonyl (Boc) protected amine group and the presence of a methylpiperidine moiety, contribute to its versatility as a synthetic intermediate and a potential pharmacophore.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that target complex biological pathways. The compound in question is designed to interact with specific enzymatic or receptor targets, thereby modulating physiological processes. Its cyclohexane ring system introduces conformational flexibility, which can be exploited to optimize binding affinity and selectivity. This structural motif is frequently employed in medicinal chemistry due to its ability to mimic natural product scaffolds and enhance solubility properties.

The Boc protection on the amine group is a critical feature of this compound, as it provides stability during synthetic manipulations while allowing for selective deprotection later in the synthesis. This protective group strategy is widely used in peptide chemistry and drug development, ensuring that reactive functional groups are isolated from potential side reactions. The presence of a methylpiperidine ring further enhances the compound's pharmacological profile by contributing to its lipophilicity and metabolic stability.

Recent studies have highlighted the importance of cyclohexane derivatives in the development of small-molecule drugs. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific substitution pattern on the cyclohexane ring in this compound is designed to maximize its interaction with biological targets while minimizing off-target effects. This approach aligns with current trends in drug discovery, where structure-based design is used to optimize potency and selectivity.

The tert-butoxy carbonyl (Boc) group not only serves as a protecting group but also contributes to the overall charge distribution of the molecule, which can influence its solubility and membrane permeability. These properties are crucial for determining whether a compound will be suitable for oral administration or require alternative delivery systems. Additionally, the methylpiperidine moiety is known to enhance binding interactions with certain protein targets, making it an attractive feature for drug design.

Advances in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify key interactions between this compound and potential biological targets. These computational studies have been instrumental in guiding synthetic modifications aimed at improving pharmacological activity. For instance, virtual screening has been used to identify analogs of this compound that may exhibit enhanced potency or selectivity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and protection-deprotection sequences. The use of advanced catalytic systems has also been explored to improve reaction efficiency and minimize byproduct formation. These synthetic methodologies are critical for producing sufficient quantities of the compound for preclinical testing and eventual clinical development.

In preclinical studies, this compound has demonstrated encouraging results in models relevant to various diseases. Its ability to modulate key biological pathways suggests potential therapeutic applications in areas such as oncology, neurology, and immunology. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients.

The field of medicinal chemistry continues to evolve rapidly, driven by advances in technology and an increasing understanding of disease biology. Compounds like this one exemplify the innovative approaches being taken to address unmet medical needs. By combining structural optimization with rigorous biological evaluation, researchers are paving the way for next-generation therapeutics that offer improved efficacy and safety profiles.

Looking ahead, the development of this compound could have significant implications for drug discovery and development pipelines. Its unique structural features make it a valuable tool for exploring new chemical space, while its promising biological activity suggests potential as a lead compound or building block for future derivatives. As research progresses, it is likely that additional insights will emerge regarding its pharmacological properties and therapeutic applications.